Cas no 90418-01-2 (3-methylquinazoline-4(3H)-thione)
90418-01-2 structure
Product Name:3-methylquinazoline-4(3H)-thione
CAS No:90418-01-2
MF:C9H8N2S
MW:176.238220214844
CID:994790
PubChem ID:261671
Update Time:2025-04-20
3-methylquinazoline-4(3H)-thione Chemical and Physical Properties
Names and Identifiers
-
- 3-methylquinazoline-4(3H)-thione
- 3-methylquinazoline-4-thione
- NSC 94559
- CHEMBL100557
- NSC-94559
- NSC94559
- NCIOpen2_001590
- Z94Y3N8QXV
- UNII-Z94Y3N8QXV
- 90418-01-2
- DTXSID40238168
- 3-Methyl-4(3H)-quinazolinethione
- 4(3H)-QUINAZOLINETHIONE, 3-METHYL-
- DS-014282
-
- Inchi: 1S/C9H8N2S/c1-11-6-10-8-5-3-2-4-7(8)9(11)12/h2-6H,1H3
- InChI Key: UTEALFWWKJWPMW-UHFFFAOYSA-N
- SMILES: S=C1C2C=CC=CC=2N=CN1C
Computed Properties
- Exact Mass: 176.041
- Monoisotopic Mass: 176.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 47.7Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 144-147 ºC
- Boiling Point: 303.4°C at 760 mmHg
- Flash Point: 137.3°C
- Refractive Index: 1.66
- Solubility: Very slightly soluble (0.62 g/l) (25 º C),
- PSA: 49.91000
- LogP: 2.30280
3-methylquinazoline-4(3H)-thione Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
90418-01-2 (3-methylquinazoline-4(3H)-thione) Related Products
- 3337-86-8(quinazoline-4-thiol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent